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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinazoline

Cat. No.: B1289443 Get Quote

An In-depth Technical Guide to the Safe Handling of 6-Bromo-2-chloroquinazoline

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Bromo-2-chloroquinazoline is a key heterocyclic intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] Its quinazoline core, substituted with reactive bromine

and chlorine atoms, makes it a versatile building block for developing biologically active

molecules such as enzyme inhibitors.[1] This guide provides a comprehensive overview of the

critical safety protocols and handling procedures necessary for the safe utilization of 6-Bromo-
2-chloroquinazoline in a laboratory setting. By synthesizing technical data with practical, field-

proven insights, this document aims to equip researchers, scientists, and drug development

professionals with the knowledge to mitigate risks and ensure a safe working environment.

Understanding the Compound: Physicochemical
Properties and Reactivity Profile
A thorough understanding of a compound's properties is the foundation of its safe handling. 6-
Bromo-2-chloroquinazoline is a white to off-white crystalline powder with no distinct odor.[1]

Its properties are summarized in the table below.
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Property Value Source

CAS Number 882672-05-1 [1][2][3]

Molecular Formula C₈H₄BrClN₂ [1][2][4]

Molecular Weight 243.49 g/mol [1][2][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 145-150°C [1]

Solubility

Limited solubility in water;

soluble in chloroform, ethanol,

and dimethyl sulfoxide (DMSO)

[1]

The reactivity of 6-Bromo-2-chloroquinazoline is largely dictated by the chloro and bromo

substituents on the quinazoline ring, which are susceptible to nucleophilic substitution

reactions. While generally stable under standard laboratory conditions, it is crucial to avoid

contact with strong oxidizing agents and strong bases.[5]

Hazard Identification and Risk Assessment: A
Proactive Approach
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-Bromo-2-chloroquinazoline is classified as a hazardous substance.[2][3][4] A

comprehensive risk assessment should be conducted before any handling of this compound.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source: PubChem CID 17913559[2]

Pictograms
The following GHS pictogram is associated with 6-Bromo-2-chloroquinazoline:

alt text

Signal Word
Warning[3][4]

Hierarchy of Controls: A Multi-layered Safety
Strategy
To effectively mitigate the risks associated with handling 6-Bromo-2-chloroquinazoline, a

multi-layered approach based on the hierarchy of controls is essential. This prioritizes the most

effective control measures.
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Hierarchy of Controls for 6-Bromo-2-chloroquinazoline
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Personal Protective Equipment
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Caption: Hierarchy of Controls for Handling 6-Bromo-2-chloroquinazoline.

Standard Operating Procedures for Safe Handling
Adherence to well-defined Standard Operating Procedures (SOPs) is critical for minimizing

exposure and preventing accidents.

Engineering Controls
All handling of 6-Bromo-2-chloroquinazoline powder should be conducted in a certified

chemical fume hood to prevent inhalation of dust particles.[3][6] Ensure that the fume hood has

adequate airflow and is functioning correctly before commencing work. Eyewash stations and

safety showers must be readily accessible in the immediate work area.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1289443?utm_src=pdf-body-img
https://www.benchchem.com/product/b1289443?utm_src=pdf-body
https://www.benchchem.com/product/b1289443?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-bromo-2-chloroquinazoline.htm
https://www.chemicalbook.com/msds/6-bromo-2-chloro-4-methylquinazoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC107170250&productDescription=6-BROMO-2-NAPHTHOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Bromo-2-chloroquinazoline.

Eye and Face Protection: Chemical splash goggles are mandatory. For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[7]

Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Chemically

resistant gloves (e.g., nitrile) must be worn.[3][6] For tasks with a high risk of skin contact,

consider double-gloving.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with a particulate filter is required.[8]

Handling and Storage
Handling: Avoid creating dust.[3][6] Use non-sparking tools.[3] Keep the container tightly

closed when not in use.[3]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[3][9] The recommended storage temperature is 4°C.[10]

Emergency Procedures: Preparedness and
Response
In the event of an emergency, a swift and informed response is crucial.
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Emergency Response for 6-Bromo-2-chloroquinazoline Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Workflow for 6-Bromo-2-chloroquinazoline Exposure.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3][6]

Skin Contact: In case of skin contact, immediately take off contaminated clothing. Wash the

affected area with soap and plenty of water. Consult a doctor.[3][6]

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[3][5]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a doctor or poison control center

immediately.[3]
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Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire involving this compound.[3][6]

Specific Hazards: During a fire, hazardous decomposition products such as carbon

monoxide, carbon dioxide, and hydrogen halides may be formed.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[3][5][6]

Accidental Release Measures
Personal Precautions: In case of a spill, avoid dust formation and breathing vapors, mist, or

gas.[3][6] Ensure adequate ventilation. Evacuate personnel to a safe area.[3][6]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[3][6]

Containment and Cleaning Up: Sweep up the spilled material and place it in a suitable,

closed container for disposal.[3][5][6]

Waste Disposal
Dispose of 6-Bromo-2-chloroquinazoline and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.[5] It is recommended to use a

licensed professional waste disposal service.

Conclusion
6-Bromo-2-chloroquinazoline is a valuable research chemical, but its handling requires a

thorough understanding of its hazards and the implementation of robust safety protocols. By

following the guidelines outlined in this document, researchers and scientists can work with this

compound in a safe and responsible manner, minimizing risks to themselves and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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